Cas no 70981-96-3 (15(S)-HPETE)

• Product Name: 15(S)-HPETE
• CAS No: 70981-96-3
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 566115
• PubChem ID: 24895857
• Update Time: 2025-06-08

15(S)-HPETE Chemical and Physical Properties

Names and Identifiers

• 5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E,15S)-
• 15(S)-HpETE
• 15(S)-HpETE Lipid Maps MS Standard
• (5Z,8Z,11Z,13E,15S)-15-hydroperoxyeicosa-5,8,11,13-tetraenoic acid
• (S-(E,Z,Z,Z))-15-Hydroperoxy-5,8,11,13-eicosatetraenoic acid
• (S)-15-hydroperoxy-5(Z),8(Z),11(Z),13(E)-eicosatetaenoic acid
• 15-(S)HPETE
• 15(S)-HYDROPEROXY-(5Z,8Z,11Z,13E)-EICOSATETRAENOIC ACID
• 15(S)-HYDROPEROXYEICOSA-5Z,8Z,11Z,13E-TETRAENOIC ACID
• 15-Hydroxyeicosa-5Z,8Z,11Z,13E-tetraenoic acid
• 5,8,11,13-Eicosatetraenoic acid,15-hydroperoxy
• 15(S)-HPETE

• Inchi： 1S/C20H32O4/c1-2-3-13-16-19(24-23)17-14-11-9-7-5-4-6-8-10-12-15-18-20(21)22/h4-5,8-11,14,17,19,23H,2-3,6-7,12-13,15-16,18H2,1H3,(H,21,22)/b5-4-,10-8-,11-9-,17-14+/t19-/m0/s1
• InChI Key： BFWYTORDSFIVKP-VAEKSGALSA-N
• SMILES： O([C@H](/C=C/C=C\C/C=C\C/C=C\CCCC(=O)O)CCCCC)O

Computed Properties

• Exact Mass: 336.23000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Liquid
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• PSA: 66.76000
• LogP: 5.68480
• Color/Form: ~100 μg/mL in ethanol
• Solubility: Not determined

15(S)-HPETE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319
• Warning Statement： P210-P280-P305+P351+P338-P337+P313-P403+P235
• Hazardous Material transportation number：UN 1170 3
• WGK Germany：1
• Hazard Category Code： 11
• Safety Instruction： S; S7; S16
• Hazardous Material Identification：
• Storage Condition：−70°C
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroperoxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroperoxyeicosatetraenoic acids

Additional information on 15(S)-HPETE

Comprehensive Analysis of 15(S)-HPETE (CAS No. 70981-96-3): Biological Significance and Research Applications

15(S)-HPETE (15(S)-Hydroperoxyeicosatetraenoic acid), with the CAS number 70981-96-3, is a lipid-derived signaling molecule that plays a pivotal role in inflammatory and oxidative stress pathways. This compound is a product of the enzymatic oxidation of arachidonic acid by 15-lipoxygenase (15-LOX), a key enzyme in the biosynthesis of eicosanoids. Researchers are increasingly focusing on 15(S)-HPETE due to its involvement in cellular processes such as inflammation resolution, immune modulation, and redox signaling. Its unique structure and bioactive properties make it a subject of interest in fields like lipidomics, drug discovery, and precision medicine.

In recent years, the scientific community has explored the dual role of 15(S)-HPETE as both a pro-inflammatory mediator and a precursor for anti-inflammatory metabolites like lipoxins. This duality aligns with current trends in personalized healthcare, where understanding context-dependent lipid signaling is critical. Studies have linked 15(S)-HPETE to conditions such as chronic inflammation, neurodegenerative diseases, and metabolic disorders, making it a hotspot for therapeutic targeting. Notably, its interaction with G-protein-coupled receptors (GPCRs) and transcription factors like PPARγ has spurred investigations into its potential as a biomarker or drug target.

The synthesis and stability of 15(S)-HPETE (CAS 70981-96-3) present technical challenges due to its reactive hydroperoxide group. Advanced techniques such as LC-MS/MS and stable isotope labeling are employed to quantify its levels in biological samples. These methodologies cater to the growing demand for high-sensitivity lipid analysis in research. Furthermore, the compound’s role in ferroptosis—a form of regulated cell death—has gained traction, coinciding with the rise of cancer immunotherapy research where lipid peroxidation is a key mechanism.

From an industrial perspective, 15(S)-HPETE is utilized in biochemical assays and as a reference standard in pharmaceutical quality control. Its applications extend to cosmeceuticals, where lipid mediators are explored for skin barrier repair. The compound’s relevance to nutraceuticals also aligns with consumer interest in anti-aging and gut health supplements, as eicosanoids influence microbiome interactions.

Emerging technologies like AI-driven lipidomics and single-cell metabolomics are refining our understanding of 15(S)-HPETE’s spatiotemporal dynamics. Researchers frequently search for "15(S)-HPETE function," "70981-96-3 supplier," or "15-LOX inhibitors," reflecting its multidisciplinary appeal. Future directions include elucidating its epigenetic effects and engineering lipid-based nanotherapeutics, positioning 15(S)-HPETE at the forefront of translational medicine.